Cas no 280760-72-7 (2-(5-chloro-3-thienyl)acetic acid)

2-(5-chloro-3-thienyl)acetic acid structure
280760-72-7 structure
Product Name:2-(5-chloro-3-thienyl)acetic acid
CAS No:280760-72-7
MF:C6H5ClO2S
MW:176.620699644089
CID:4643696
PubChem ID:16639231
Update Time:2024-03-01

2-(5-chloro-3-thienyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-chlorothiophen-3-yl)acetic acid
    • 2-(5-Chloro-thien-3-yl)acetic acid
    • 2-(5-chloro-3-thienyl)acetic acid
    • Inchi： 1S/C6H5ClO2S/c7-5-1-4(3-10-5)2-6(8)9/h1,3H,2H2,(H,8,9)
    • InChI Key： PFZQOMLBCHGLQZ-UHFFFAOYSA-N
    • SMILES： C1SC(Cl)=CC=1CC(O)=O

Computed Properties

  • Exact Mass: 175.9698783g/mol
  • Monoisotopic Mass: 175.9698783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 65.5Ų

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2-(5-chloro-3-thienyl)acetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:280760-72-7)2-(5-chloro-3-thienyl)acetic acid
Order Number:A1084793
Stock Status:in Stock
Quantity:100.0mg/250.0mg/500.0mg/1.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:22
Price ($):223.0/298.0/496.0/744.0
Email:sales@amadischem.com

2-(5-chloro-3-thienyl)acetic acid Related Literature

280760-72-7 (2-(5-chloro-3-thienyl)acetic acid) Related Products

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Amadis Chemical Company Limited
(CAS:280760-72-7)2-(5-chloro-3-thienyl)acetic acid
A1084793
Purity:99%/99%/99%/99%
Quantity:100.0mg/250.0mg/500.0mg/1.0g
Price ($):223.0/298.0/496.0/744.0
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